Cas no 82537-71-1 ((4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid)

• Product Name: (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid
• CAS No: 82537-71-1
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 4827205
• Update Time: 2025-06-10

(4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R,6S)-4-PHENYL-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid

• Inchi： 1S/C13H13N3O2/c17-13(18)10-6-9-12(15-7-14-9)11(16-10)8-4-2-1-3-5-8/h1-5,7,10-11,16H,6H2,(H,14,15)(H,17,18)/t10-,11+/m0/s1
• InChI Key： KFBHKNNDUHHZKT-WDEREUQCSA-N
• SMILES： OC([C@@H]1CC2=C([C@@H](C3C=CC=CC=3)N1)N=CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: -1.4
• Topological Polar Surface Area: 78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid

Professional Introduction to Compound with CAS No. 82537-71-1 and Product Name: (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid

Compound with the CAS number 82537-71-1 and the product name (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a fused imidazopyridine core, which is a privileged scaffold in drug discovery, known for its ability to interact with various biological targets.

The stereochemistry of the compound, specifically the (4R,6S) configuration, plays a crucial role in determining its pharmacological properties. The precise arrangement of substituents around the chiral centers influences binding affinity, metabolic stability, and overall efficacy. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to enhance therapeutic outcomes while minimizing side effects. The synthesis and characterization of (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid exemplify this trend towards precision chemistry.

From a chemical perspective, the synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the phenyl group at the 4-position and the carboxylic acid functionality at the 6-position contribute to the compound's unique pharmacophore. These modifications are strategically designed to modulate interactions with biological targets such as enzymes and receptors. The tetrahydro imidazopyridine ring system provides a favorable balance between lipophilicity and solubility, which is essential for drug-like properties.

Recent studies have demonstrated that derivatives of imidazopyridine exhibit promising activities in various disease models. For instance, compounds with similar structural motifs have shown potential in inhibiting kinases and other enzymes involved in cancer progression. The (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid has been investigated for its potential role in modulating pathways relevant to neurodegenerative diseases. Preliminary in vitro studies suggest that this compound may interact with specific protein targets that are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

The carboxylic acid moiety in the molecule presents an opportunity for further chemical modification. This functional group can be readily incorporated into more complex derivatives through strategies such as esterification or amidation. Such modifications can fine-tune the pharmacokinetic profile of the compound and enhance its bioavailability. Additionally, the carboxylic acid group can serve as a linker for conjugation with other bioactive molecules or imaging agents, opening up possibilities for targeted drug delivery systems.

In terms of pharmacological evaluation, (4R,6S)-4-Phenyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-C]pyridine-6-carboxylic acid has been subjected to rigorous testing to assess its efficacy and safety. Initial pharmacokinetic studies indicate that the compound exhibits reasonable oral bioavailability and moderate tissue distribution. These findings are encouraging for further development into a lead candidate for clinical trials. Moreover，the compound's metabolic stability has been assessed through in vitro studies using liver microsomes，which provide insights into its potential clearance pathways。

The synthetic route to (4R，6S)-4-Phenyl-4，5，6，7-tetrahydro-H-imidazo[45-C]pyridine-l-carbonyl ic acld involves key steps such as cyclization reactions，functional group interconversions，and stereocontrol techniques。The use of chiral auxiliaries or catalysts ensures high enantioselectivity during synthesis。Recent advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one。These advancements not only improve yield but also reduce costs associated with purification processes。

From a regulatory standpoint，the development of new pharmaceutical compounds requires compliance with stringent guidelines set forth by global health authorities。The characterization data for (45-S)-45-Phenyl45、65、67-tetrahydrol-H-imidazo45-C-pyridinelcarbonyl ic acld has been compiled to meet these requirements。This includes spectroscopic data such as NMR、mass spectrometry、and X-ray crystallography for structural confirmation。Additionally，toxicological assessments have been conducted to evaluate acute toxicity profiles。

The future directions for research on this compound include exploring its mechanism of action in greater detail。Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential。Furthermore，investigators are examining ways to optimize its pharmacokinetic properties through structure-based drug design approaches。By leveraging computational methods such as molecular docking and virtual screening，new analogs can be designed with enhanced efficacy and reduced side effects。

In conclusion,(45-S)-45-Phenyl45、65、67-tetrahydrol-H-imidazo45-C-pyridinelcarbonyl ic acld (CAS No: 8253771-l) represents an intriguing example of how structural complexity can be harnessed to develop novel therapeutics。Its unique scaffold and stereochemistry make it a promising candidate for further exploration in drug discovery programs。With continued investigation into its biological activity and optimization strategies，this compound holds significant potential as an early-stage lead molecule toward treating various human diseases。